![molecular formula C17H17ClN4O3S B2704146 N-(3-chlorophenyl)-2-((4-(2-(cyclopropylamino)-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide CAS No. 1105238-99-0](/img/structure/B2704146.png)
N-(3-chlorophenyl)-2-((4-(2-(cyclopropylamino)-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide
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Description
N-(3-chlorophenyl)-2-((4-(2-(cyclopropylamino)-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H17ClN4O3S and its molecular weight is 392.86. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Several derivatives, including N-(3-chlorophenyl)-2-((4-(2-(cyclopropylamino)-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide, have been studied for their potential antibacterial properties. Research shows that compounds in this category demonstrate moderate to good activity against gram-positive and gram-negative bacteria like S. aureus and E. coli. QSAR studies have been carried out to understand the structural and physicochemical parameters influencing their antibacterial effectiveness, highlighting the positive contribution of substituents at certain positions (Desai, Shah, Bhavsar, & Saxena, 2008).
Photoinitiator for Polymerization
Research in 2020 explored the use of a derivative, 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide, as a nano-photoinitiator for the preparation of PMMA hybrid networks. This compound showed promising characteristics like high molar absorptivity and an effective initiation mechanism for polymerization, contributing to improved thermal stability and robust polymer/filler networks (Batibay, Gunkara, Ocal, & Arsu, 2020).
Therapeutic Potential in Japanese Encephalitis
A novel anilidoquinoline derivative, 2-(2-Methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, closely related to the compound , was synthesized and evaluated for its therapeutic efficacy in treating Japanese encephalitis. The compound showed significant antiviral and antiapoptotic effects in vitro, reducing viral load and increasing survival rates in infected mice (Ghosh et al., 2008).
Properties
IUPAC Name |
2-[2-[2-(3-chloroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]-N-cyclopropylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN4O3S/c18-10-2-1-3-12(6-10)20-16(25)9-26-17-21-13(8-15(24)22-17)7-14(23)19-11-4-5-11/h1-3,6,8,11H,4-5,7,9H2,(H,19,23)(H,20,25)(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLMDZJFJXMOPHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2=CC(=O)NC(=N2)SCC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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